Cas no 1690653-33-8 (1-{6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperazine)

• Product Name: 1-{6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperazine
• CAS No: 1690653-33-8
• MF: C₁₀H₁₈N₆
• MW: 222.290120601654
• CID: 6176164
• PubChem ID: 136710350
• Update Time: 2025-06-22

1-{6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-{6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperazine
• EN300-1118237
• 1690653-33-8
• 1-{6-methyl-4H,5H,6H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl}piperazine

• Inchi： 1S/C10H18N6/c1-8-6-12-9-13-10(14-16(9)7-8)15-4-2-11-3-5-15/h8,11H,2-7H2,1H3,(H,12,13,14)
• InChI Key： RKDNZUCFTPJFAD-UHFFFAOYSA-N
• SMILES： N12C(=NC(=N1)N1CCNCC1)NCC(C)C2

Computed Properties

• Exact Mass: 222.15929460g/mol
• Monoisotopic Mass: 222.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58Ų

Additional information on 1-{6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperazine

Introduction to 1-{6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperazine (CAS No. 1690653-33-8)

1-{6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperazine (CAS No. 1690653-33-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazolopyrimidine derivatives and is characterized by its piperazine moiety, which confers it with a range of biological activities. The present article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, pharmacological properties, and recent research developments.

The chemical structure of 1-{6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperazine is defined by its triazolopyrimidine core and the piperazine ring. The triazolopyrimidine scaffold is known for its diverse biological activities, including antiviral, antifungal, and anticancer properties. The presence of the piperazine ring further enhances the compound's solubility and bioavailability, making it a promising candidate for drug development. The methyl group at the 6-position of the triazolopyrimidine ring adds steric bulk and influences the compound's binding affinity to various biological targets.

The synthesis of 1-{6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperazine has been reported using several methodologies. One common approach involves the reaction of 2-chloro-6-methyltriazolopyrimidine with piperazine in a polar solvent such as ethanol or dimethylformamide (DMF). This reaction typically proceeds via nucleophilic substitution at the 2-position of the triazolopyrimidine ring. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce the use of hazardous reagents.

In terms of pharmacological properties, 1-{6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperazine has shown promising activity in various biological assays. Studies have demonstrated its potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes or proteins. Additionally, this compound has exhibited significant anticancer activity in vitro and in vivo models. It has been shown to induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival.

The potential therapeutic applications of 1-{6-methyl-4H,5H,6H,7H-1,2,4triazolo1,5-apyrimidin-2-yl}piperazine are not limited to antiviral and anticancer treatments. Recent research has also explored its use in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preclinical studies have indicated that this compound can modulate neurotransmitter systems and protect neurons from oxidative stress and inflammation. These findings suggest that it may have neuroprotective properties that could be harnessed for the development of novel therapies for neurodegenerative disorders.

To further validate the therapeutic potential of 1-{6-methyl-4H,5H,6H,7H-1,2，4triazolo1，5-aprymidin - 2 - yl} piperazine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects with various diseases. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. Phase II trials are expected to provide more detailed insights into its clinical efficacy and safety profile.

In conclusion, 1-{6-methyl - 4 H，5 H，6 H，7 H - 1，2，4triazolo - 1，5 - apyrimidin - 2 - yl} piperazine (CAS No. 1690653 - 33 - 8) represents a promising lead compound in medicinal chemistry with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a novel drug candidate. Ongoing research efforts are expected to uncover additional biological activities and therapeutic uses for this compound.